
what is the chemical structure of Caboxine A

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Caboxine A

Cat. No.: B15588763 Get Quote

An In-depth Technical Guide to Caboxine A
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Caboxine A is limited. This guide provides the

known chemical and structural details of Caboxine A. Due to the scarcity of specific

experimental data for this compound, generalized information regarding the biological activities,

experimental protocols, and signaling pathways of related alkaloids from its natural source,

Catharanthus roseus, is presented to provide context. This information should not be

considered specific to Caboxine A unless explicitly stated.

Chemical Structure and Properties of Caboxine A
Caboxine A is an alkaloid that has been isolated from the herbaceous plant Catharanthus

roseus.[1] Its chemical identity has been established through various analytical techniques.
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Property Value Reference

Molecular Formula C22H26N2O5 [1][2]

Molecular Weight 398.5 g/mol [1][2]

IUPAC Name

methyl

(1S,4aS,5aS,6S,10aS)-6'-

methoxy-1-methyl-2'-

oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-

f]indolizine-6,3'-1H-indole]-4-

carboxylate

[1]

Canonical SMILES

CC1C2CN3CCC4(C3CC2C(=

CO1)C(=O)OC)C5=C(C=C(C=

C5)OC)NC4=O

[1]

InChI

InChI=1S/C22H26N2O5/c1-

12-15-10-24-7-6-22(17-5-4-

13(27-2)8-18(17)23-

21(22)26)19(24)9-

14(15)16(11-29-12)20(25)28-

3/h4-5,8,11-12,14-15,19H,6-

7,9-10H2,1-3H3,

(H,23,26)/t12-,14-,15-,19-,22-/

m0/s1

[1]

Synonyms

3-epi-Isocaboxine A; 3-epi-

Vineridine; 7-epi-Caboxine B;

Methyl (7α,19α,20α)-11-

methoxy-19-methyl-2-

oxoformosanan-16-carboxylate

[1]

Appearance Powder [1]

Purity 96% [1]
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Caboxine A is described as a bioactive compound with potential therapeutic effects.[2] It is

suggested to modulate specific cellular signaling pathways by targeting both agonistic and

antagonistic receptors, which in turn can alter gene expression profiles.[2] In experimental

models, it has been noted to potentially modulate inflammation and cellular proliferation.[2]

Further research is exploring its use as a molecular probe to investigate complex biochemical

networks.[2]

Experimental Protocols (Generalized)
Detailed experimental protocols for the biological evaluation of Caboxine A are not available in

the reviewed literature. However, for alkaloids isolated from Catharanthus roseus, a general

workflow for isolation and preliminary biological screening is often followed.
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Isolation and Purification

Biological Assays

Mechanism of Action Studies

Catharanthus roseus Plant Material

Solvent Extraction
(e.g., Methanol)

Acid-Base Fractionation

Column Chromatography
(e.g., Silica Gel)

HPLC Purification

Isolated Caboxine A

Cytotoxicity Assays
(e.g., MTT, SRB)

Anti-inflammatory Assays
(e.g., NO, Cytokine production)

Antioxidant Assays
(e.g., DPPH, ABTS)

Western Blot Analysis Flow Cytometry
(Cell Cycle, Apoptosis)

Gene Expression Analysis
(e.g., RT-qPCR)
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A generalized workflow for the isolation and biological evaluation of alkaloids.
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Signaling Pathways (Hypothesized)
Specific signaling pathways modulated by Caboxine A have not been elucidated in the

available literature. However, other alkaloids from Catharanthus roseus, such as vinblastine

and vincristine, are well-known for their anti-cancer properties, which are mediated through the

disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. It is plausible

that Caboxine A could interact with similar or related pathways.
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Hypothetical Signaling Pathway for a C. roseus Alkaloid

Cell Cycle Regulation

Apoptosis Induction

Caboxine A
(Hypothetical Target)

Tubulin Polymerization

Inhibition

Microtubule Formation

Mitotic Spindle Assembly

Cell Cycle Arrest
(G2/M Phase)

Bcl-2 Family Proteins
(e.g., Bcl-2, Bax)

Modulation

Caspase Cascade Activation

Apoptosis
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A generalized signaling pathway for anti-cancer alkaloids from C. roseus.
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Summary and Future Directions
Caboxine A is a structurally defined alkaloid from Catharanthus roseus. While its general

bioactive properties are noted, there is a significant gap in the scientific literature regarding its

specific quantitative biological data, detailed experimental protocols, and the precise molecular

mechanisms and signaling pathways it modulates. Future research should focus on

comprehensive in vitro and in vivo studies to elucidate its pharmacological profile. This would

include a broad panel of bioassays to determine its efficacy in various disease models, detailed

mechanistic studies to identify its molecular targets and affected signaling pathways, and

toxicological assessments to establish its safety profile. Such data are crucial for determining

the potential of Caboxine A as a therapeutic agent or a valuable molecular probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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